N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C14H16N6OS2/c1-20-14(17-18-19-20)22-8-12(21)16-13-10(7-15)9-5-3-2-4-6-11(9)23-13/h2-6,8H2,1H3,(H,16,21)
• InChI Key: SHUZCIRTIOMNDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=C(C3=C(S2)CCCCC3)C#N
• Molecular Formula: C14H16N6OS2
• Molecular Weight: 348.5 g/mol

Description

The compound is a part of heterocyclic chemistry, where synthesis and functionalization of heterocycles are crucial for developing new materials, pharmaceuticals, and agrochemicals. Its structure suggests it has a broad range of possible chemical reactions and properties due to the presence of multiple functional groups.

Synthesis Analysis

Molecular Structure Analysis

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve how the compound interacts with biological systems. This could include the compound’s pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body).

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It also involves determining appropriate safety precautions for handling and disposing of the compound.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications (e.g., medicinal, industrial), and any environmental or health impacts.